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Compound of Interest

Compound Name: Diphenyl malonate

Cat. No.: B154623

Technical Guide: Diphenyl Malonate

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on diphenyl malonate, a chemical compound
utilized as a versatile intermediate in organic synthesis. Its reactivity makes it a valuable
precursor in various chemical transformations, including cyclocondensation reactions to form
heterocyclic compounds.

Chemical Identity and Properties

Diphenyl malonate, also known as diphenyl propanedioate or malonic acid diphenyl ester, is
identified by the following key identifiers.

e CAS Number: 1969-44-4[1][2][3]
e Molecular Formula: C15H1204[1][4]

o |[UPAC Name: diphenyl propanedioate[4]

Physical and Chemical Constants

The physical and chemical properties of diphenyl malonate are summarized in the table
below. This data is essential for handling, storage, and application in experimental settings.
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Property Value Units Conditions
Molecular Weight 256.25 g/mol

Melting Point 49 °C

Boiling Point 402.7 °C at 760 mmHg
Density 1.225 g/cm3

Flash Point 204.5 °C

Vapor Pressure 1.08E-06 mmHg at 25°C
Refractive Index 1.569

LogP 2.58770

Exact Mass 256.07400

Data sourced from multiple chemical databases.[1][4][5]

Logical Relationships in Synthesis

Diphenyl malonate serves as a key building block in organic synthesis. Its logical relationship
with common precursors and potential downstream products can be visualized as a
straightforward workflow. The synthesis generally involves the reaction of malonic acid or its
derivatives with phenol.
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Precursors

Malonic Acid Phenol
(CAS: 141-82-2) (CAS: 108-95-2)

Core Compound

Diphenyl Malonate

(CAS: 1969-44-4)

Potential Downstream Products

y

Heterocyclic Compounds

4-Hydroxycoumarin
(CAS: 1076-38-6)

Click to download full resolution via product page

Caption: Synthesis workflow for diphenyl malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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